Cas no 23789-98-2 (6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

• Product Name: 6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• CAS No: 23789-98-2
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 4642449
• Update Time: 2025-06-12

6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 3-Quinolinecarboxylic acid, 6-chloro-1,4-dihydro-1-methyl-4-oxo-
• 6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

• Inchi： 1S/C11H8ClNO3/c1-13-5-8(11(15)16)10(14)7-4-6(12)2-3-9(7)13/h2-5H,1H3,(H,15,16)
• InChI Key： LJLOUFZTLYUARB-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(Cl)C=C2)C(=O)C(C(O)=O)=C1

6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

Introduction to 6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS No. 23789-98-2)

6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS No. 23789-98-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolones, which are known for their broad-spectrum antibacterial properties. The unique structural features of 6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid make it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid includes a quinoline core with a chlorine substituent at the 6-position, a methyl group at the 1-position, and a carboxylic acid group at the 3-position. These functional groups contribute to its pharmacological properties and biological activity. The presence of the chlorine atom enhances the lipophilicity of the molecule, which can improve its cellular uptake and distribution. The carboxylic acid group is crucial for its interaction with biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of 6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves inhibition of DNA gyrase and topoisomerase IV, essential enzymes for bacterial DNA replication and transcription.

In addition to its antibacterial properties, 6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid has been investigated for its potential as an antiviral agent. Studies have demonstrated that it can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral protein synthesis and assembly processes.

The pharmacokinetic profile of 6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid has also been extensively studied. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. However, like other quinolones, it may exhibit some side effects such as gastrointestinal disturbances and phototoxicity. These adverse effects are generally mild and can be managed with appropriate dosing and patient monitoring.

In preclinical studies, 6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid has shown promising results in animal models of infection. It effectively reduced bacterial loads in infected tissues and improved survival rates in sepsis models. These findings support its potential as a candidate for further clinical development.

The safety profile of 6-Chloro-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid has been evaluated through extensive toxicological studies. Acute and chronic toxicity tests have demonstrated that it is well-tolerated at therapeutic doses. However, long-term use may require periodic monitoring for potential adverse effects on liver function and renal function.

In conclusion, 6-Chloro-1-methyl-4-oxydoxohydroquinolinecarboxylic acid (CAS No. 23789-98-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting bacterial infections and viral diseases. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.